tert-butyl 4-(dimethylamino)-4-ethynylpiperidine-1-carboxylate
Description
The compound “tert-butyl 4-(dimethylamino)-4-ethynylpiperidine-1-carboxylate” is a complex organic molecule. It likely contains a piperidine ring, which is a common feature in many pharmaceuticals and other biologically active compounds . The tert-butyl group and the dimethylamino group are also common in organic chemistry and can influence the compound’s reactivity and properties .
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The piperidine ring, for example, is a six-membered ring with one nitrogen atom . The ethynyl group would likely introduce some degree of unsaturation into the molecule .Chemical Reactions Analysis
The reactivity of this compound would depend on its specific structure. The presence of the ethynyl group could make it susceptible to reactions with nucleophiles, while the dimethylamino group could potentially participate in acid-base reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific structure. Factors that could influence these properties include the size and shape of the molecule, the presence of polar or charged groups, and the degree of unsaturation .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 4-(dimethylamino)-4-ethynylpiperidine-1-carboxylate involves the reaction of tert-butyl 4-(bromomethyl)-4-ethynylpiperidine-1-carboxylate with dimethylamine.", "Starting Materials": [ "tert-butyl 4-(bromomethyl)-4-ethynylpiperidine-1-carboxylate", "dimethylamine" ], "Reaction": [ "Add tert-butyl 4-(bromomethyl)-4-ethynylpiperidine-1-carboxylate to a flask", "Add dimethylamine to the flask", "Heat the mixture to 80-90°C for 24 hours", "Cool the mixture to room temperature", "Extract the product with ethyl acetate", "Dry the organic layer with anhydrous sodium sulfate", "Concentrate the solution under reduced pressure", "Purify the product by column chromatography" ] } | |
CAS RN |
2639442-44-5 |
Molecular Formula |
C14H24N2O2 |
Molecular Weight |
252.4 |
Purity |
95 |
Origin of Product |
United States |
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